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Compound of Interest

Compound Name: NS004

Cat. No.: B15584838 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound NS004,

detailing its chemical structure, mechanism of action, and the experimental protocols used to

elucidate its function. NS004 has garnered interest in the scientific community for its

multifaceted activity as a modulator of ion channels and its potential as an inhibitor of

mitochondrial function in cancer cells. This document synthesizes key findings to support

further research and drug development efforts.

Chemical and Structural Identity of NS004
NS004, a substituted benzimidazolone, is chemically identified as 1-(5-chloro-2-

hydroxyphenyl)-5-(trifluoromethyl)-2,3-dihydro-1H-1,3-benzodiazol-2-one[1]. Its structural and

chemical properties are summarized below.
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Property Value

IUPAC Name

1-(5-chloro-2-hydroxyphenyl)-5-

(trifluoromethyl)-1,3-dihydro-2H-benzimidazol-2-

one[1]

Synonyms NS 004, NS-004[1]

Molecular Formula C14H8ClF3N2O2[1]

Molecular Weight 328.68 g/mol [1]

SMILES
O=C1N(c2cc(Cl)ccc2O)c3cc(C(F)

(F)F)ccc3N1[1]

InChI Key WYLYBVMNGZOYOH-UHFFFAOYSA-N[1]

CAS Number 141797-92-4[1]

Mechanism of Action and Biological Targets
NS004 exhibits a complex pharmacological profile, primarily acting on two distinct classes of

ion channels and demonstrating effects on mitochondrial function.

Large-Conductance Calcium-Activated Potassium
(BKCa) Channel Opener
NS004 is recognized as an opener of large-conductance calcium-activated potassium (BKCa)

channels[2]. The opening of these channels leads to an efflux of potassium ions, resulting in

hyperpolarization of the cell membrane. This action can modulate cellular excitability and

smooth muscle tone[3]. Studies have shown that NS004 increases the activity of BKCa

channels by increasing the channel's mean open time and decreasing the interburst interval,

which suggests an enhancement of the channel's sensitivity to voltage and intracellular

calcium[2].

Cystic Fibrosis Transmembrane Conductance Regulator
(CFTR) Channel Modulator
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In addition to its effect on BKCa channels, NS004 also activates the cystic fibrosis

transmembrane conductance regulator (CFTR) chloride channel[1]. This activation occurs

through a cyclic AMP (cAMP)-independent mechanism. Research indicates that NS004 does

not elevate intracellular cAMP levels, suggesting a direct interaction with the CFTR protein or a

downstream signaling component, rather than acting through the canonical PKA-mediated

phosphorylation pathway[1].

Inhibition of Mitochondrial Function in Glioma Cells
NS004 has been identified as an inhibitor of mitochondrial function, particularly in glioma

cells[1]. Glioma cells often exhibit altered metabolism, with a reliance on glycolysis even in the

presence of oxygen (the Warburg effect), and possess dysfunctional mitochondria[4][5]. By

targeting these compromised mitochondria, NS004 can disrupt the energy metabolism and

induce apoptosis in these cancer cells[6].

Quantitative Analysis of NS004 Activity
The following table summarizes the quantitative data on the biological activity of NS004 from

various experimental studies.

Parameter Value
Experimental
System

Effect

IC50 9.2 µM

Phenylephrine- and

KCl-contracted rat

aortic smooth muscle

Relaxation[7]

EC25 8.6 µM
Isolated rat hearts

(global ischemia)

Increased time to

contracture[7]

Concentration Range 0.5 - 10 µM

Porcine coronary

arterial cells (holding

potential -60 mV)

Moderate inhibition of

K+ current[8]

Concentration 50 µM

Porcine coronary

arterial cells (holding

potential -60 mV)

Robust stimulation of

K+ current[8]
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Signaling Pathways Modulated by NS004
The diverse biological effects of NS004 can be attributed to its modulation of distinct signaling

pathways.

NS004 BKCa Channel
Activates

K+ Efflux Membrane
Hyperpolarization

Modulation of Cellular
Excitability & Smooth

Muscle Tone

Click to download full resolution via product page

NS004 activation of the BKCa channel pathway.
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cAMP-Independent Mechanism

NS004

CFTR Channel

Activates
Cl- Efflux Altered Ion Transport

Across Epithelium
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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